Cas no 1058456-10-2 (1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine)

• Product Name: 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• CAS No: 1058456-10-2
• MF: C₁₉H₁₉N₇O₂
• MW: 377.399862527847
• CID: 5797222
• PubChem ID: 25793868
• Update Time: 2025-06-29

1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine
• 1058456-10-2
• AKOS024494269
• F5062-0275
• benzofuran-2-yl(4-(3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl)methanone
• 1-benzofuran-2-yl-[4-(3-ethyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]methanone

• Inchi： 1S/C19H19N7O2/c1-2-26-18-16(22-23-26)17(20-12-21-18)24-7-9-25(10-8-24)19(27)15-11-13-5-3-4-6-14(13)28-15/h3-6,11-12H,2,7-10H2,1H3
• InChI Key： NMBYAHJOYJYPHZ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(N1CCN(C2C3=C(N=CN=2)N(CC)N=N3)CC1)=O

Computed Properties

• Exact Mass: 377.16002287g/mol
• Monoisotopic Mass: 377.16002287g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine

Comprehensive Overview of 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 1058456-10-2)

The compound 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine, identified by its CAS No. 1058456-10-2, represents a sophisticated heterocyclic molecule with significant potential in pharmaceutical and biochemical research. This compound integrates a benzofuran moiety with a triazolopyrimidine core, linked via a piperazine bridge, making it a subject of interest for drug discovery and medicinal chemistry. Its structural complexity and functional diversity align with current trends in targeting kinase inhibitors and GPCR modulators, addressing unmet medical needs in oncology and neurology.

Recent advancements in AI-driven drug design and high-throughput screening have amplified the relevance of such compounds. Researchers frequently search for "triazolopyrimidine derivatives" or "benzofuran-based therapeutics" to explore novel mechanisms of action. The CAS No. 1058456-10-2 compound, with its dual heterocyclic scaffolds, offers a unique platform for investigating allosteric modulation and selective enzyme inhibition, topics dominating academic and industrial discourse.

From a synthetic perspective, the 1-benzofuran-2-carbonyl group enhances the compound's bioavailability, while the 3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl fragment contributes to its binding affinity. Such features are critical for optimizing ADME properties (Absorption, Distribution, Metabolism, Excretion), a recurring theme in preclinical development queries. The compound's piperazine linker further improves solubility, a key consideration in formulation science.

In the context of precision medicine, this molecule's modular structure allows for targeted modifications, aligning with searches for "structure-activity relationship (SAR) studies." Its potential applications span neurodegenerative diseases and cancer immunotherapy, areas where small-molecule regulators are in high demand. Notably, the triazolopyrimidine core mimics purine bases, enabling interactions with DNA repair enzymes and cell cycle proteins.

Environmental and green chemistry considerations are also addressed in its synthesis, with growing interest in "sustainable synthetic routes" for complex heterocycles. The compound's stability under physiological conditions makes it a candidate for in vivo studies, another frequently searched topic in pharmacokinetic research.

In summary, 1-(1-benzofuran-2-carbonyl)-4-{3-ethyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazine (CAS No. 1058456-10-2) exemplifies the convergence of medicinal chemistry and biotechnology, addressing contemporary challenges in drug development. Its multifaceted architecture and adaptability to computational modeling ensure its continued relevance in next-generation therapeutics.